Cas no 7464-57-5 ((2-cyclohexyl-4,6-dinitrophenyl) Acetate)

• Product name: (2-cyclohexyl-4,6-dinitrophenyl) Acetate
• CAS No: 7464-57-5
• MF: C₁₄H₁₆N₂O₆
• MW: 308.28664
• CID: 979624
• PubChem ID: 346064

(2-cyclohexyl-4,6-dinitrophenyl) Acetate Chemical and Physical Properties

Names and Identifiers

• (2-cyclohexyl-4,6-dinitrophenyl) Acetate
• (4.6-Dinitro-2-cyclohexyl-phenyl)-acetat
• 3.5-Dinitro-2-acetoxy-1-cyclohexyl-benzol
• AC1L845E
• acetic acid-(2-cyclohexyl-4,6-dinitro-phenyl ester)
• Essigsaeure-(2-cyclohexyl-4,6-dinitro-phenylester)
• NSC404084
• NSC-404084
• DTXSID20323480
• 7464-57-5

• Inchi： InChI=1S/C14H16N2O6/c1-9(17)22-14-12(10-5-3-2-4-6-10)7-11(15(18)19)8-13(14)16(20)21/h7-8,10H,2-6H2,1H3
• InChI Key： BCAUVGPOEXLTJD-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C2CCCCC2

Computed Properties

• Exact Mass: 308.10088
• Monoisotopic Mass: 308.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58
• LogP: 4.52240